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Compound of Interest

Compound Name:
n-Methyl-4-(propan-2-

yl)benzamide

CAS No.: 6314-87-0

Cat. No.: B15489958

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
Cumamide (4-Isopropylbenzamide) is a primary amide derivative of cumic acid (4-

isopropylbenzoic acid).[1] It serves as a fundamental building block in organic synthesis and

possesses potential bioactivity in insect repellency and TRP channel modulation.

N-Methylcumamide is the secondary amide analog, synthesized by substituting one amide

hydrogen with a methyl group.[1] This structural modification significantly alters the

physicochemical profile, enhancing lipophilicity, metabolic stability, and membrane permeability

—critical factors for topical drug delivery and agrochemical efficacy.

Chemical Identity Table[1][2][5][6]
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Feature Cumamide N-Methylcumamide

IUPAC Name 4-Isopropylbenzamide
N-Methyl-4-

isopropylbenzamide

CAS Number 619-76-1 Not widely indexed (Derivative)

Formula C₁₀H₁₃NO C₁₁H₁₅NO

Mol.[1] Weight 163.22 g/mol 177.25 g/mol

Structure Type Primary Amide (-CONH₂) Secondary Amide (-CONHMe)

H-Bond Donors 2 1

H-Bond Acceptors 1 1

Predicted LogP ~2.3 ~2.7

Structural & Mechanistic Analysis
The transition from a primary to a secondary amide introduces specific steric and electronic

effects that dictate performance.

Structural Visualization (DOT Diagram)[1]
The following diagram illustrates the structural relationship and the key substitution point.

Structural Impact
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Figure 1: Synthetic relationship and structural divergence between Cumamide and N-

Methylcumamide.[1]

Physicochemical Implications[6]
Hydrogen Bonding Network:

Cumamide: Possesses two hydrogen bond donors (-NH₂).[1] In the solid state, this

facilitates a robust intermolecular H-bond network, typically resulting in a higher melting

point and lower solubility in non-polar solvents.[1]

N-Methylcumamide: Possesses only one donor (-NHMe).[1] The methyl group disrupts the

crystal lattice packing ("crystal lattice energy penalty"), lowering the melting point and

significantly increasing solubility in organic solvents and lipid bilayers.

Steric Hindrance:

The N-methyl group introduces steric bulk around the amide bond.[1] This can restrict

rotation (cis/trans isomerism), favoring the trans (Z) conformation to minimize steric clash

with the carbonyl oxygen, which may enhance binding affinity for specific hydrophobic

pockets (e.g., in insect odorant receptors or TRP channels).

Performance Comparison: Bioactivity & Stability[1]
Metabolic Stability (Amidase Resistance)
Secondary amides like N-Methylcumamide are generally more resistant to hydrolysis by liver

amidases and plasma esterases compared to primary amides.[1]

Mechanism: The methyl group provides steric shielding to the carbonyl carbon, hindering the

nucleophilic attack by the serine residue in the enzyme's active site.

Outcome: N-Methylcumamide is predicted to have a longer half-life (t½) in biological

systems.[1]

Permeability & Bioavailability
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For topical applications (e.g., repellents or cooling agents), skin penetration is governed by the

partition coefficient (LogP).

Cumamide (LogP ~2.3): Moderate lipophilicity. Good for systemic absorption but may

crystallize on the skin surface due to high melting point.

N-Methylcumamide (LogP ~2.7): Optimal lipophilicity for transdermal delivery.[1] The

liquid/low-melting solid state ensures better spreadability and formulation stability in

emulsions.[1]

Comparative Data Summary
Parameter Cumamide N-Methylcumamide

Performance
Implication

Physical State Solid (Crystalline)
Liquid / Low-Melting

Solid

N-Methyl form is

easier to formulate in

topical gels/sprays.[1]

Water Solubility Low (< 1 mg/mL)
Very Low (< 0.1

mg/mL)

Both require co-

solvents

(Ethanol/Glycol) for

aqueous formulation.

Lipid Solubility Moderate High

N-Methyl form

penetrates

skin/membranes more

effectively.[1]

Hydrolytic Stability Moderate High

N-Methyl form persists

longer in metabolic

environments.[1]

Experimental Protocols
To validate the structural advantages, the following protocols are recommended for synthesis

and solubility testing.

Synthesis Workflow (Schotten-Baumann Reaction)
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This protocol describes the parallel synthesis of both compounds from Cumoyl Chloride.

Divergent Synthesis

Start: Cumoyl Chloride
(1.0 eq) in DCM

Add NH3 (aq)
(Excess, 0°C)

Add MeNH2 (aq/THF)
(1.2 eq, Et3N Base, 0°C)

Precipitate Forms
(Primary Amide)

Filtration & Wash
(Water/Hexane)

Product A:
Cumamide (Solid)

Liquid/Oil Forms
Solvent Extraction (DCM)

Column Chromatography
(Hexane:EtOAc)

Product B:
N-Methylcumamide (Oil/Solid)

Click to download full resolution via product page

Figure 2: Divergent synthesis workflow for generating Cumamide and N-Methylcumamide.

Protocol: Kinetic Solubility Assay
Objective: To quantify the solubility advantage of N-Methylcumamide in a lipid-mimetic solvent

(Octanol) vs. Water.[1]

Preparation: Prepare 10 mg of each compound (Cumamide, N-Methylcumamide).

Solvent Addition: Add 1.0 mL of Phosphate Buffered Saline (PBS, pH 7.4) to Set A and 1.0

mL of 1-Octanol to Set B.
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Incubation: Shake at 25°C for 24 hours (equilibrium).

Filtration: Filter through a 0.45 µm PTFE membrane to remove undissolved solids.

Analysis: Analyze filtrate via HPLC-UV (254 nm).

Mobile Phase: 50:50 Acetonitrile:Water.

Column: C18 Reverse Phase.

Calculation: Calculate concentration using a standard calibration curve.

Expected Result:

PBS: Cumamide > N-Methylcumamide (Due to H-bonding capacity).[1]

Octanol: N-Methylcumamide > Cumamide (Due to lipophilicity).[1]

Conclusion
N-Methylcumamide represents a structurally optimized derivative of Cumamide for applications

requiring enhanced lipophilicity and metabolic stability.[1] While Cumamide serves as a robust

primary intermediate, the N-methylation transforms the molecule into a more permeable and

solvent-compatible candidate, particularly suitable for topical formulations (e.g., repellents,

cooling agents) where membrane penetration and formulation stability are paramount.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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